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Compound of Interest

Compound Name: Enduracidin

Cat. No.: B1143893

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for handling Enduracidin in a laboratory setting.
The information is intended for researchers, scientists, and drug development professionals to
ensure safe operational practices.

Hazard Identification and Safety Summary

Enduracidin, also known as Enramycin, is a polypeptide antibiotic.[1][2] While effective against
Gram-positive bacteria, it presents several hazards to laboratory personnel.[2] It is harmful if
swallowed and can cause allergic reactions upon skin contact or inhalation.[3][4]

GHS Hazard Statements:

e H302: Harmful if swallowed.[3]

e H317: May cause an allergic skin reaction.[3]

o H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[3]
Due to these potential health effects, adherence to strict safety protocols is mandatory.

Personal Protective Equipment (PPE)

The consistent recommendation across safety data sheets is the use of comprehensive
personal protective equipment to minimize exposure.[3][4]
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PPE Category Specification

Rationale

Tightly fitting safety goggles
with side-shields conforming to

Eye/Face Protection EN 166 (EU) or NIOSH (US).
[1][4] A face shield may also be
used.

To protect eyes from splashes
or dust particles of

Enduracidin.

Chemical-resistant, impervious
_ . gloves (e.g., unlined neoprene,
Skin Protection o ) )
nitrile). Protective clothing or

lab coat.

To prevent skin contact, which

can lead to allergic reactions.

[1]3]

Use in a well-ventilated area. If
) ) exposure limits are exceeded
Respiratory Protection
or symptoms occur, use a full-

face respirator.[1][3]

To prevent inhalation, which
can cause allergic or asthmatic

symptoms.[3]

Quantitative Toxicity Data

Currently, there are no established official Occupational Exposure Limits (OELS) for

Enduracidin.[4] In the absence of a specific OEL, it is crucial

to minimize exposure through

engineering controls and PPE. The available acute toxicity data is summarized below.

Parameter Value Species Route

Source

LD50 100 mg/kg Dog Intrave

Takeda
Kenkyusho
Nempo. Annual
nous Report of the
Takeda
Research

Laboratories.[2]

Safe Handling and Operational Workflow

A systematic approach to handling Enduracidin, from receipt
laboratory safety.

to disposal, is critical for
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Precautionary Statements:

e P270: Do not eat, drink or smoke when using this product.[3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][4]

The logical workflow for handling Enduracidin is as follows:
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Diagram of the safe handling workflow for Enduracidin.
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Emergency and First Aid Procedures

In case of exposure, immediate action is required.

Exposure Route First Aid Measure

Move the person into fresh air. If not breathing,

Inhalation give artificial respiration. Consult a physician.[1]

[4]

Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a physician.[1][4]

Rinse thoroughly with plenty of water for at least

Eye Contact ) o
15 minutes and consult a physician.[4]

Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a
POISON CENTER or doctor/physician if you
feel unwell.[1][3]

Ingestion

Disposal Plan

All waste containing Enduracidin, including contaminated PPE and experimental materials,
must be treated as hazardous chemical waste.

» Collection: Collect waste in closed, suitable, and clearly labeled containers.[3]
o Storage: Store waste containers in a designated, secure area.

o Disposal: Dispose of the product and its container through an approved waste disposal plant
in accordance with local, state, and federal regulations.[4] Do not allow the substance to
enter drains or soil.[3]

Experimental Protocols Cited

While specific safety testing protocols for Enduracidin are not detailed in the provided search
results, protocols for its isolation and purification from Streptomyces fungicidicus fermentations
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are available. These procedures generally involve steps such as extraction with acidified
methanol or acetone, purification by adsorption chromatography, and crystallization.[5][6]
Personnel conducting these or similar procedures should adhere strictly to the PPE and
handling guidelines outlined above due to the high potential for exposure to the concentrated
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1143893#personal-protective-equipment-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://patents.google.com/patent/CS269952B2/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC4635501/
https://www.benchchem.com/product/b1143893?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/enduracidin-temppid160705001723.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9155572_EN.htm
https://www.biosynth.com/Files/MSDS/MSDS_FE61702_5000_EN.pdf
https://www.goldbio.com/documents/5878/E-610.pdf
https://patents.google.com/patent/CS269952B2/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC4635501/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4635501/
https://www.benchchem.com/product/b1143893#personal-protective-equipment-for-handling-enduracidin
https://www.benchchem.com/product/b1143893#personal-protective-equipment-for-handling-enduracidin
https://www.benchchem.com/product/b1143893#personal-protective-equipment-for-handling-enduracidin
https://www.benchchem.com/product/b1143893#personal-protective-equipment-for-handling-enduracidin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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